2-[1-(3,5-Dimethoxyphenyl)pyrrolidin-2-yl]acetic Acid

• CAS No.: 89261-17-6
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol
• IUPAC Name: 2-[1-(3,5-dimethoxyphenyl)pyrrolidin-2-yl]acetic acid
• InChI: InChI=1S/C14H19NO4/c1-18-12-6-11(7-13(9-12)19-2)15-5-3-4-10(15)8-14(16)17/h6-7,9-10H,3-5,8H2,1-2H3,(H,16,17)
• InChI Key: ASNINPVTGMOGHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2CCCC2CC(=O)O)OC

Description

2-[1-(3,5-Dimethoxyphenyl)pyrrolidin-2-yl]acetic Acid is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 53.6 g. (0.192 mole) methyl dl-2-[1-(3,5-dimethoxyphenyl)pyrrolidin-2-yl]acetate, 250 ml. methanol and 22.8 g. (0.57 mole) sodium hydroxide in 200 ml. water was stirred at room temperature for 2.5 hours. The methanol was evaporated and the aqueous residue cooled in ice. To this was added dropwise 48 ml. concentrated hydrochloric acid, the mixture extracted with 4×150 ml. methylene chloride, the extract washed with water, dried (MgSO4) and the solvent evaporated to afford 48.9 g. (96%) of product. 1H-NMR (CDCl3) ppm (delta): 3.80 (s, 6H, OCH3), 4.10 (m, 1H, N-CH), 5.82 (s, 3H, aromatic), 11.0 (s, 1H, COOH). Mass spectrum (m/e): 206 (base peak), 265 (M+).